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Compound of Interest

Compound Name: Cyanure de cuivre

Cat. No.: B1202555

Destinataires : Chercheurs, scientifiques et professionnels du développement de médicaments.

Ce document fournit une analyse technique détaillée du cyanure de cuivre(l), un réactif
inorganique polyvalent identifié par le numéro CAS 544-92-3. Il aborde ses propriétés physico-
chimiques, ses méthodes de synthese, ses applications clés en synthese organique
pertinentes pour le développement de médicaments, ainsi que les protocoles expérimentaux et
les données de sécurité associés.

Propriétés Physico-chimiques et Données
Quantitatives

Le cyanure de cuivre(l), également connu sous le nom de cyanure cuivreux, est un compose
inorganique de formule chimique CuCN.[1][2] Il se présente généralement sous la forme d'une
poudre blanc cassé a jaune pale.[1][3] Des impuretés de composés de cuivre(ll) peuvent lui
conférer une teinte verdatre.[1] Ce composé est un polymere de coordination qui existe sous
deux formes polymorphes.[1]

Tableau 1 : Propriétés Physico-chimiques du Cyanure de Cuivre(l)
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Propriété Valeur Références
Numéro CAS 544-92-3 [1][2]
Formule Moléculaire CuCN [1]12]

Masse Molaire 89,56 g/mol [1]

Apparence

Poudre blanc cassé / jaune

péale

[1]

Densité

2,92 g/cm?3

[1]14]

Point de Fusion

474 °C (se décompose)

[1]14]

Solubilité dans l'eau

Négligeable (Produit de
solubilité Ksp : 3.47x10-20)

[1]

Solubilité

Insoluble dans I'éthanol et les
acides dilués froids. Soluble
dans I'ammoniaque, les
solutions de cyanures alcalins
(KCN, NaCN), la pyridine et la
N-méthylpyrrolidone.

[1]14]

Tableau 2 : Données de Sécurité (selon le SGH)

Pictogrammes

Mention d'avertissement

Mentions de Danger

GHSO06 (Toxique), GHS09

(Dangereux pour

I'environnement)

Danger

H300+H310+H330 : Mortel en
cas d'ingestion, de contact
cutané ou d'inhalation. H410 :
Tres toxique pour les
organismes aquatiques,
entraine des effets néfastes a

long terme.

Le contact avec des acides libére un gaz trés toxique (cyanure d'’hydrogéne).[5]
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Protocoles Expérimentaux Détaillés
Synthése du Cyanure de Cuivre(l)

Plusieurs méthodes existent pour la préparation du cyanure de cuivre(l). La méthode
industrielle moderne est préférée a la voie historique en raison de la production de cyanogene
gazeux toxique et de l'impureté du produit final dans cette derniére.[1]

Protocole 1 : Méthode de Synthese Moderne (Réduction du Sulfate de Cuivre(l))[1][6]

Cette méthode implique la réduction du sulfate de cuivre(ll) suivie de la précipitation du
cyanure de cuivre(l).

Matériels :

o Sulfate de cuivre(ll) pentahydraté (CuSOa-5H20)

 Bisulfite de sodium (NaHSO3)

o Cyanure de sodium (NaCN) ou Cyanure de potassium (KCN)[6]

o Eau distillée

o Ethanol

o Béchers, agitateur magnétique, plaque chauffante, systeme de filtration (entonnoir Blichner)
Procédure :

o Préparer une solution de sulfate de cuivre(ll) en dissolvant 500 g de CuSOa4-5H20 dans 1600
ml d'eau a 40-50 °C.[6]

o Préparer séparément une solution de bisulfite de sodium en dissolvant 140 g de NaHSOs3
dans 400 ml d'eau et une solution de cyanure de potassium en dissolvant 140 g de KCN
dans 400 ml d'eau. Chauffer ces deux solutions a 60 °C.[6]

o Ajouter lentement la solution de bisulfite de sodium a la solution de sulfate de cuivre(ll) sous
agitation. La solution passe du bleu au vert, indiquant la réduction de Cu(ll) en Cu(l).[1]
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» Une fois la décoloration observée, ajouter immédiatement la solution de cyanure de
potassium.[6] Un précipité blanc-jaunatre de cyanure de cuivre(l) se forme.

» Laisser la réaction se poursuivre pendant environ 10 minutes a chaud.[6]

o Filtrer le précipité a chaud et le laver abondamment avec de I'eau bouillante pour éliminer les
sels solubles.[6]

» Effectuer un lavage final avec de I'éthanol pour faciliter le séchage.[6]

e Sécher le produit a 100-110 °C pour obtenir une fine poudre. Le rendement attendu est
d'environ 167 grammes.[6]

Protocole 2 : Réaction de Rosenmund-von Braun|[3]

Cette réaction est une application clé du cyanure de cuivre(l) pour la synthése de nitriles
aromatiques, des intermédiaires importants dans le développement de médicaments.

Matériels :

Halogénure d'aryle (par exemple, bromobenzene)

Cyanure de cuivre(l) (CuCN)

Solvant aprotique polaire a haut point d'é€bullition (par exemple, Pyridine, DMF)

Equipement de reflux avec agitation et chauffage
Procédure :

» Dans un ballon équipé d'un réfrigérant a reflux et d'un agitateur magnétique, dissoudre
I'nalogénure d'aryle (1 équivalent) dans la pyridine.

o Ajouter le cyanure de cuivre(l) (1 équivalent).[3]

o Chauffer le mélange réactionnel a reflux (par exemple, 100 °C pour la pyridine) pendant 16
heures.[3]
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» Apres refroidissement, le mélange est généralement concentré sous vide.

e Le produit brut est ensuite purifié par des techniques appropriées (par exemple,
chromatographie sur colonne) pour isoler le nitrile aromatique.

Visualisation des Mécanismes et des Flux de Travail
Flux de Travail pour la Synthese du Cyanure de Cuivre(l)

Le diagramme ci-dessous illustre les étapes séquentielles de la synthése moderne du cyanure
de cuivre(l).

Flux de Travail : Syntheése du Cyanure de Cuivre(l)

Préparation des Réactifs

Solution de CuSOa
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Légende : Flux de travail pour la synthése du CuCN.

Mécanisme de la Réaction de Rosenmund-von Braun

Ce diagramme illustre le mécanisme réactionnel proposé pour la cyanation d'un halogénure
d'aryle catalysée par le cyanure de cuivre(l).
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Mécanisme de la Réaction de Rosenmund-von Braun

Ar-X + CuCN

Addition Oxydante

Intermédiaire Cu(lll)
[Ar-Cu(CN)-X]

Elimination Réductrice

Ar-CN + CuX

Click to download full resolution via product page

Légende : Mécanisme simplifié de la réaction de Rosenmund-von Braun.

Applications en Synthése Organique et
Développement de Médicaments

Le cyanure de cuivre(l) est un réactif fondamental en chimie organométallique.

Synthése de Nitriles Aromatiques : Comme détaillé dans la réaction de Rosenmund-von
Braun, le CuCN est essentiel pour convertir les halogénures d'aryle en nitriles d'aryle.[1] Les
nitriles sont des précurseurs polyvalents pour la synthése d'amines, d'acides carboxyliques,
et de divers hétérocycles présents dans de nombreuses molécules pharmaceutiques.

Formation d'Organocuprates : Le CuCN réagit avec des réactifs organolithiens pour former
des "cuprates mixtes" de formules LI[RCUCN] et Li2[R2zCuCN].[1] Ces réactifs, moins réactifs
gue les organolithiens parents, sont tres utiles pour les additions conjuguées sur des
cétones a,B-insaturées et certaines réactions de substitution, permettant la création de
liaisons carbone-carbone de maniére controlée.[1]

Catalyse : Il est également utilisé comme catalyseur dans diverses réactions de
polymérisation.
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La capacité a introduire un groupe nitrile ou a former des liaisons C-C de maniére sélective
rend le cyanure de cuivre(l) et ses dérivés précieux pour I'assemblage de squelettes
moléculaires complexes, une étape cruciale dans la découverte et le développement de
nouveaux médicaments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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